Cas no 917955-72-7 (Diethyl 2-(but-3-en-1-yl)butanedioate)
917955-72-7 structure
Product Name:Diethyl 2-(but-3-en-1-yl)butanedioate
CAS No:917955-72-7
MF:C12H20O4
MW:228.284804344177
CID:781326
Update Time:2023-08-03
Diethyl 2-(but-3-en-1-yl)butanedioate Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, 2-(3-buten-1-yl)-, 1,4-diethyl ester
- diethyl 2-but-3-enylbutanedioate
- Diethyl 2-(but-3-en-1-yl)butanedioate
-
- Inchi: 1S/C12H20O4/c1-4-7-8-10(12(14)16-6-3)9-11(13)15-5-2/h4,10H,1,5-9H2,2-3H3
- InChI Key: YFMOCVWGCJKZFJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CC(=O)OCC)CCC=C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 235
- Topological Polar Surface Area: 52.6
Diethyl 2-(but-3-en-1-yl)butanedioate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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